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Compound of Interest

Compound Name: Hexyl D-glucoside

Cat. No.: B1580499 Get Quote

Foreword: This document provides a comprehensive technical overview of Hexyl D-glucoside,

a non-ionic surfactant of significant interest in biochemical, pharmaceutical, and cosmetic

research. Its amphiphilic nature, stemming from a hydrophilic glucose head and a hydrophobic

hexyl tail, makes it an effective solubilizing agent for hydrophobic compounds, including

membrane proteins and poorly soluble drugs. This guide details its fundamental

physicochemical properties, synthesis methodologies, and its role in various research

applications.

Physicochemical Properties of Hexyl D-glucoside
The fundamental properties of Hexyl D-glucoside are summarized below. These values are

critical for its application in experimental design and formulation development.

Property Value

Molecular Formula C₁₂H₂₄O₆[1][2][3]

Molecular Weight 264.31 g/mol [1][2][3]

CAS Number 54549-24-5[1][2]

Appearance Crystalline solid (typical)

Synonyms
Hexyl D-glucopyranoside, D-Glucopyranoside,

hexyl[1][2]
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Synthesis of Hexyl D-glucoside: Experimental
Protocols
Hexyl D-glucoside can be synthesized through both chemical and enzymatic routes. The

choice of method often depends on the desired anomeric purity, yield, and scalability.

Chemical Synthesis: Acid-Catalyzed Fischer
Glycosylation
This method involves the direct reaction of D-glucose with hexanol in the presence of an acid

catalyst.

Objective: To synthesize Hexyl D-glucoside via acid-catalyzed condensation.

Materials:

D-glucose

Hexanol

Strong acid catalyst (e.g., sulfuric acid, hydrochloric acid)[4]

Sodium bicarbonate (for neutralization)[4]

Ethyl acetate (for extraction)[4]

Anhydrous sodium sulfate (for drying)

Procedure:

A solution of the acid catalyst is prepared in an excess of hexanol.[4]

D-glucose is added to the alcoholic solution.[4]

The reaction mixture is stirred and heated (e.g., at 60°C) for a specified period (e.g., 24

hours) to facilitate the glycosidic bond formation.[4]
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To drive the reaction towards the product, water formed during the reaction can be

continuously removed, for instance, by azeotropic distillation or under vacuum.[5]

Upon completion, the reaction is cooled and neutralized with a base like sodium bicarbonate

until a pH of approximately 5 is reached.[4]

The excess hexanol is removed under reduced pressure.[4]

The resulting residue is dissolved in water, and the Hexyl D-glucoside is extracted using an

organic solvent such as ethyl acetate.[4]

The organic phases are combined, dried over anhydrous sodium sulfate, and the solvent is

evaporated to yield the crude product, which can then be further purified by crystallization.[4]

Enzymatic Synthesis
This "green chemistry" approach utilizes enzymes, such as β-glucosidase, to catalyze the

reaction between D-glucose and hexanol, offering high selectivity under milder conditions.[6]

Objective: To synthesize Hexyl D-glucoside using an enzymatic approach.

Materials:

D-glucose

Hexanol

Immobilized β-glucosidase[7]

Buffer solution

Procedure:

Immobilized β-glucosidase is added to a buffered aqueous solution containing D-glucose.

Hexanol is introduced to the system. The reaction can be performed in a biphasic system

where the aqueous phase contains the enzyme and glucose, and the organic phase is

hexanol. This has been shown to increase yields to around 60%.[6]
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The reaction mixture is incubated under controlled temperature and agitation.

The product, Hexyl D-glucoside, is continuously recovered from the reaction medium. One

method for this is extractive recovery using the 1-hexanol substrate.[7]

The product is then purified from the hexanol phase.

Molecular Structure and Composition
The structure of Hexyl D-glucoside is composed of two main chemical moieties: a linear six-

carbon alkyl chain (hexyl group) and a D-glucose ring. This amphiphilic nature is fundamental

to its function as a surfactant.

Components of Hexyl D-Glucoside

Resulting MoleculeHexyl Group (C6H13)

Hexyl D-glucoside (C12H24O6)

Glycosidic Bond

D-Glucose Unit (C6H11O5)

Click to download full resolution via product page

Molecular composition of Hexyl D-glucoside.

Applications in Research and Drug Development
Hexyl D-glucoside is a versatile tool in various scientific fields:

Membrane Protein Research: Its mild, non-denaturing properties make it ideal for

solubilizing, stabilizing, and purifying membrane proteins for structural and functional studies.

[6]

Drug Formulation and Delivery: It is used as a solubilizing agent to enhance the solubility

and bioavailability of hydrophobic drugs.[3][8] Its ability to form vesicles also makes it a

candidate for drug carrier systems.[9]
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Biotechnology: In bioprocessing, it serves as a non-ionic surfactant for the extraction and

purification of proteins.[8]

Cosmetics: It functions as a skin-conditioning and moisturizing agent in cosmetic

formulations.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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